Cas no 53745-34-9 (2'-deoxy-5-(~123~I)iodouridine)

2'-deoxy-5-(~123~I)iodouridine structure
53745-34-9 structure
Product Name:2'-deoxy-5-(~123~I)iodouridine
CAS No:53745-34-9
MF:C9H11IN2O5
MW:350.099643945694
CID:1583134
PubChem ID:179629
Update Time:2024-03-02

2'-deoxy-5-(~123~I)iodouridine Chemical and Physical Properties

Names and Identifiers

    • 2'-deoxy-5-(~123~I)iodouridine
    • 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-iodanylpyrimidine-2,4-dione
    • Inchi: 1S/C9H11IN2O5/c10-4-2-12(9(16)11-8(4)15)7-1-5(14)6(3-13)17-7/h2,5-7,13-14H,1,3H2,(H,11,15,16)/t5-,6+,7+/m0/s1/i10-4
    • InChI Key: XQFRJNBWHJMXHO-FANCZFNKSA-N
    • SMILES: [123I]C1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)=O

Computed Properties

  • Exact Mass: 349.97239g/mol
  • Monoisotopic Mass: 349.97239g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 99.1Ų
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